Cas no 10379-62-1 (Olean-12-en-29-oicacid, 3,22-dihydroxy-, g-lactone, (3b,20b,22b)- (9CI))

Olean-12-en-29-oicacid, 3,22-dihydroxy-, g-lactone, (3b,20b,22b)- (9CI) structure
10379-62-1 structure
Product Name:Olean-12-en-29-oicacid, 3,22-dihydroxy-, g-lactone, (3b,20b,22b)- (9CI)
CAS No:10379-62-1
MF:C30H46O3
MW:454.684449672699
CID:198392
PubChem ID:5257561
Update Time:2025-04-19

Olean-12-en-29-oicacid, 3,22-dihydroxy-, g-lactone, (3b,20b,22b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-29-oicacid, 3,22-dihydroxy-, g-lactone, (3b,20b,22b)- (9CI)
    • 11-deoxoglabrolide
    • 3β,22β-Dihydroxyolean-12-en-30-oic acid γ-lactone
    • 4,2-(Epoxymethano)picene, olean-12-en-29-oicacid deriv.
    • Deoxoglabrolide
    • Deoxyglabrolide
    • Glabrolide, deoxo-
    • Olean-12-en-30-oicacid, 3b,22b-dihydroxy-, g-lactone (8CI)
    • 3beta,22beta-Dihydroxyolean-12-en-30-oic acid gamma-lactone
    • BCP26010
    • 3b-Hydroxy-12-oleanen-30,22b-olide
    • Desoxoglabrolide
    • 10379-62-1
    • (1S,2R,5S,6R,9R,11S,14R,15R,19S,21S)-11-hydroxy-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo[19.2.1.02,19.05,18.06,15.09,14]tetracos-17-en-22-one
    • LS-15288
    • Regelide; Abruslactone A
    • 11-hydroxy-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo[19.2.1.02,19.05,18.06,15.09,14]tetracos-17-en-22-one
    • (1S,2R,5S,6R,9R,11S,14R,15R,19S,21S)-11-hydroxy-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo[19.2.1.0^{2,19.0^{5,18.0^{6,15.0^{9,14]tetracos-17-en-22-one
    • CHEBI:172021
    • CHEBI:201463
    • Inchi: 1S/C30H46O3/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3)17-23(33-24(26)32)27(19,4)14-15-29(18,30)6/h8,19-23,31H,9-17H2,1-7H3
    • InChI Key: HHQJBWYXBWOFJY-UHFFFAOYSA-N
    • SMILES: O1C(C2(C)CC1C1(C)CCC3(C)C(=CCC4C5(C)CCC(C(C)(C)C5CCC43C)O)C1C2)=O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 454.34469533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 0
  • Complexity: 935
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 52.54
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